2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone

• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol
• IUPAC Name: 2-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H11FN4OS/c1-8-6-12(20)18-13(16-8)19-14-17-11(7-21-14)9-2-4-10(15)5-3-9/h2-7H,1H3,(H2,16,17,18,19,20)
• InChI Key: KIMBPNZOVBLOLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NC2=NC(=CS2)C3=CC=C(C=C3)F

Description

2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone is a heterocyclic compound that features a thiazole ring fused with a pyrimidinone core. This compound is of significant interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone typically involves the Hantzsch thiazole synthesis. This method includes the reaction of substituted thiourea with α-halo ketones in the presence of a solvent like ethanol . The reaction conditions are generally mild, and the process is efficient, yielding the desired thiazole derivatives.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. The scalability of the Hantzsch synthesis makes it suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the thiazole moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound exhibits potential antibacterial, antifungal, and antiviral activities.

Medicine: It is investigated for its potential as an anti-inflammatory, anticancer, and antidiabetic agent.

Industry: The compound can be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it may inhibit histone deacetylases (HDACs), affecting gene expression and cellular functions.

Comparison with Similar Compounds

Similar Compounds

4-Phenyl-2-thiazolamines: These compounds share the thiazole core and exhibit similar biological activities.

1,3,4-Thiadiazoles: These derivatives also possess a sulfur and nitrogen-containing ring and are known for their diverse pharmacological properties.

Uniqueness

2-{[4-(4-Fluorophenyl)-1,3-thiazol-2-YL]amino}-6-methyl-4(3H)-pyrimidinone is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. The presence of the fluorophenyl group enhances its interaction with biological targets, making it a promising candidate for drug development.